The Discovery and Synthesis of 13,14-Dihydro-15-keto Prostaglandin D2: A Technical Guide
The Discovery and Synthesis of 13,14-Dihydro-15-keto Prostaglandin D2: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
13,14-dihydro-15-keto prostaglandin (B15479496) D2 (DK-PGD2) is a biologically active metabolite of prostaglandin D2 (PGD2), a key lipid mediator produced predominantly by mast cells during allergic responses.[1][2] While initially considered an inactive degradation product, DK-PGD2 has emerged as a potent and selective agonist for the Chemoattractant Receptor-Homologous molecule expressed on TH2 cells (CRTH2), also known as DP2.[3][4] This discovery has positioned DK-PGD2 as a significant player in the pathophysiology of type 2 inflammatory diseases, including asthma and allergic rhinitis. This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of DK-PGD2, tailored for researchers and professionals in the field of drug development.
Discovery and Biological Significance
The discovery of DK-PGD2 as a stable metabolite of PGD2 formed through the 15-hydroxyprostaglandin dehydrogenase (15-PGDH) pathway was a pivotal step in understanding the prolonged inflammatory effects of PGD2.[3][4] Unlike its parent molecule, PGD2, which signals through both the DP1 and CRTH2 receptors, DK-PGD2 exhibits high selectivity for the CRTH2 receptor.[4][5] This selectivity makes it a valuable tool for dissecting the specific roles of the CRTH2 signaling pathway in various physiological and pathological processes.
Activation of the CRTH2 receptor by DK-PGD2 on immune cells such as T helper 2 (Th2) cells, eosinophils, and type 2 innate lymphoid cells (ILC2s) triggers a cascade of pro-inflammatory responses. These include cell migration (chemotaxis), degranulation, and the release of type 2 cytokines like interleukin-4 (IL-4), IL-5, and IL-13.[6][7][8]
Data Presentation: Quantitative Analysis of DK-PGD2 Activity
The following tables summarize the key quantitative data related to the interaction of DK-PGD2 with its receptor and its functional effects on target cells.
Table 1: Receptor Binding Affinity of 13,14-dihydro-15-keto PGD2
| Ligand | Receptor | Species | Assay Type | Ki (nM) |
| DK-PGD2 | CRTH2 | Human | Radioligand Binding | 2.91 ± 0.29[5] |
| PGD2 | CRTH2 | Human | Radioligand Binding | 2.4 ± 0.2[5] |
| DK-PGD2 | CRTH2 | Mouse | Radioligand Binding | > PGD2[9] |
Table 2: Functional Activity of 13,14-dihydro-15-keto PGD2
| Cellular Response | Cell Type | Species | EC50 (nM) |
| Eosinophil Shape Change | Eosinophils | Human | 2.7 ± 2.3[6] |
| ILC2 Migration | ILC2s | Human | 14.2 ± 3.4[6] |
| Intracellular cAMP Inhibition | HEK293/mCRTH2 cells | Mouse | Potent inhibition[9] |
| Chemotaxis | Th2 cells | Human | Dose-dependent[7] |
| Chemotaxis | Eosinophils | Human | Dose-dependent[7] |
| Chemotaxis | Basophils | Human | Dose-dependent[7] |
Table 3: Concentration of PGD2 and its Metabolites in Biological Fluids
| Analyte | Biological Fluid | Condition | Concentration |
| PGD2 | Nasal Lavage Fluid | Allergic Rhinitis | 1.33 ± 0.17 nmol/ml[10] |
| PGD2 | Nasal Lavage Fluid | Healthy Volunteers | 0.23 ± 0.16 nmol/ml[10] |
| 13,14-dihydro-15-keto-PGF2α | Plasma | Cycling Women | 63.6 ± 10.3 pg/ml[11] |
| 13,14-dihydro-15-keto-PGE2 | Plasma | Healthy Volunteers | 33 ± 10 pg/ml[2] |
| T-PGDM (PGD2 metabolite) | Urine | Healthy Controls | 11.5 ± 1.7 ng/mg Cr[12] |
| PGD2 | Synovial Fluid | Rheumatoid Arthritis | Significantly higher than Osteoarthritis[13] |
Experimental Protocols
Synthesis of 13,14-Dihydro-15-keto Prostaglandin D2
While DK-PGD2 is naturally formed enzymatically, chemical synthesis provides a reliable source for research purposes. A general strategy for the chemical synthesis of prostaglandin analogs, which can be adapted for DK-PGD2, is outlined below. The synthesis often involves a convergent approach, utilizing key building blocks for the upper and lower side chains, which are then coupled to a central cyclopentanone (B42830) core.
Representative Chemical Synthesis Workflow
Synthetic workflow for DK-PGD2.
Enzymatic Synthesis:
-
Starting Material: Prostaglandin D2.
-
Enzyme: 15-hydroxyprostaglandin dehydrogenase (15-PGDH).
-
Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4.
-
Incubation: Incubate PGD2 with 15-PGDH at 37°C. The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
-
Purification: The product, 13,14-dihydro-15-keto PGD2, can be purified from the reaction mixture using reverse-phase HPLC.
CRTH2 Receptor Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of DK-PGD2 for the CRTH2 receptor.
Materials:
-
HEK293 cell membranes expressing human CRTH2.
-
[3H]-PGD2 (radioligand).
-
Unlabeled DK-PGD2 and PGD2.
-
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.
-
Wash Buffer: Ice-cold assay buffer.
-
Glass fiber filters.
-
Scintillation cocktail.
Procedure:
-
Reaction Setup: In a 96-well plate, combine the CRTH2-expressing cell membranes, a fixed concentration of [3H]-PGD2, and varying concentrations of unlabeled DK-PGD2 (or PGD2 for comparison).
-
Incubation: Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.
-
Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.
-
Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.
-
Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.
-
Data Analysis: The data is used to generate a competition binding curve, from which the IC50 (the concentration of unlabeled ligand that inhibits 50% of specific binding) can be determined. The Ki value is then calculated using the Cheng-Prusoff equation.
Intracellular Calcium Mobilization Assay
This protocol outlines the measurement of intracellular calcium mobilization in response to DK-PGD2 stimulation using a fluorescent calcium indicator like Fluo-4 AM.
Materials:
-
Target cells (e.g., Th2 cells, eosinophils, or CRTH2-transfected cell line).
-
Fluo-4 AM calcium indicator dye.
-
Pluronic F-127.
-
Hanks' Balanced Salt Solution (HBSS).
-
DK-PGD2.
-
Fluorescence plate reader or flow cytometer.
Procedure:
-
Cell Loading: Incubate the target cells with Fluo-4 AM and Pluronic F-127 in HBSS at 37°C in the dark for 30-60 minutes.
-
Washing: Wash the cells with HBSS to remove extracellular dye.
-
Baseline Measurement: Measure the baseline fluorescence of the cells.
-
Stimulation: Add DK-PGD2 to the cells and immediately begin recording the fluorescence intensity over time.
-
Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. The peak fluorescence response can be used to determine the potency (EC50) of DK-PGD2.
Calcium Flux Assay Workflow
Workflow for a calcium flux assay.
Eosinophil Shape Change Assay
This assay measures the morphological changes in eosinophils upon activation with DK-PGD2, a hallmark of eosinophil activation.
Materials:
-
Isolated human eosinophils.
-
DK-PGD2.
-
Phosphate-buffered saline (PBS).
-
Flow cytometer.
Procedure:
-
Cell Preparation: Isolate eosinophils from human peripheral blood.
-
Stimulation: Incubate the eosinophils with varying concentrations of DK-PGD2 at 37°C for a short period (e.g., 5-15 minutes).
-
Flow Cytometry Analysis: Analyze the cells using a flow cytometer. Eosinophil shape change is detected as an increase in the forward scatter (FSC) signal.
-
Data Analysis: The percentage of cells with increased FSC or the mean FSC intensity is plotted against the DK-PGD2 concentration to determine the EC50.
Signaling Pathways of DK-PGD2
DK-PGD2 exerts its effects by binding to the CRTH2 receptor, a G-protein coupled receptor (GPCR) that is coupled to the inhibitory G-protein, Gαi.[5][14]
CRTH2 signaling pathway activated by DK-PGD2.
Binding of DK-PGD2 to CRTH2 leads to the dissociation of the Gαi and Gβγ subunits. The Gαi subunit inhibits adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[5] The Gβγ subunit activates phospholipase C (PLC), which in turn leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to an increase in cytosolic calcium concentration.[14] These signaling events culminate in various cellular responses, including chemotaxis, degranulation, and cytokine production.
Conclusion
13,14-dihydro-15-keto prostaglandin D2 has transitioned from being considered a mere metabolite to a key player in the regulation of type 2 immunity. Its selective agonism at the CRTH2 receptor makes it an invaluable research tool and a potential therapeutic target for allergic and inflammatory diseases. This technical guide provides a comprehensive overview of the current knowledge on DK-PGD2, including its discovery, synthesis, and biological functions, to aid researchers and drug development professionals in their endeavors to understand and modulate the CRTH2 signaling pathway for therapeutic benefit. Further research into the precise concentrations of DK-PGD2 in various disease-relevant biological fluids will continue to enhance our understanding of its role in human health and disease.
References
- 1. caymanchem.com [caymanchem.com]
- 2. Prostaglandin D2 - Wikipedia [en.wikipedia.org]
- 3. caymanchem.com [caymanchem.com]
- 4. caymanchem.com [caymanchem.com]
- 5. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Protocol for measurement of calcium dysregulation in human induced pluripotent stem cell-derived dopaminergic neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 7. tau.ac.il [tau.ac.il]
- 8. Evidence against the formation of 13,14-dihydro-15-keto-prostaglandin F2 alpha following inhalation of prostaglandin D2 in man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Laser high performance liquid chromatography determination of prostaglandins in nasal lavage fluid in allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. LIPID MAPS [lipidmaps.org]
- 12. Prostaglandin D2 metabolites as a biomarker of in vivo mast cell activation in systemic mastocytosis and rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Higher PGD2 production by synovial mast cells from rheumatoid arthritis patients compared with osteoarthritis patients via miR-199a-3p/prostaglandin synthetase 2 axis - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Prostaglandin D2 metabolites activate asthmatic patient-derived type 2 innate lymphoid cells and eosinophils via the DP2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
